Cas no 85958-96-9 (Phenol, diisooctyl-(9CI))

• Product Name: Phenol, diisooctyl-(9CI)
• CAS No: 85958-96-9
• MF: C₂₂H₃₈O
• MW: 318.53652715683
• CID: 723154
• PubChem ID: 21924928
• Update Time: 2025-04-19

Phenol, diisooctyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, diisooctyl-(9CI)
• 2,3-bis(6-methylheptyl)phenol
• diisooctylphenol
• EINECS 288-985-5
• DTXSID401006538
• 85958-96-9
• SCHEMBL258691

• Inchi： 1S/C22H38O/c1-18(2)12-7-5-9-14-20-15-11-17-22(23)21(20)16-10-6-8-13-19(3)4/h11,15,17-19,23H,5-10,12-14,16H2,1-4H3
• InChI Key： FNRRHKQTVNDRSJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1CCCCCC(C)C)CCCCCC(C)C

Computed Properties

• Exact Mass: 641.298215
• Monoisotopic Mass: 641.298215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 25
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 262
• XLogP3: 9.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids